N-(3,4-dimethoxyphenyl)-3-{[5-(4-methylphenyl)pyrimidin-2-yl]amino}benzamide

• IUPAC Name: [4-(1,3-benzodioxol-5-yl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C20H18N2O6S/c23-20(21-7-9-26-10-8-21)19-12-22(14-5-6-16-17(11-14)28-13-27-16)15-3-1-2-4-18(15)29(19,24)25/h1-6,11-12H,7-10,13H2
• InChI Key: DHQAGGXYNIIIAW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CN(C3=CC=CC=C3S2(=O)=O)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C20H18N2O6S
• Molecular Weight: 414.4 g/mol

Description

N-(3,4-dimethoxyphenyl)-3-{[5-(4-methylphenyl)pyrimidin-2-yl]amino}benzamide, commonly known as DMPPB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

DMPPB has been studied extensively for its potential applications in various scientific fields such as medicinal chemistry, biochemistry, and pharmacology. DMPPB has been found to possess potent anticancer properties, making it a promising candidate for the development of new cancer therapies. Additionally, DMPPB has shown potential as a neuroprotective agent, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

DMPPB exerts its effects by inhibiting the activity of the protein kinase CK2, which plays a crucial role in various cellular processes such as cell proliferation and differentiation. By inhibiting CK2, DMPPB can induce apoptosis in cancer cells and protect neurons from oxidative stress-induced damage.
Biochemical and Physiological Effects:
DMPPB has been shown to induce apoptosis in cancer cells by activating the caspase-dependent apoptotic pathway. Additionally, DMPPB has been found to protect neurons from oxidative stress-induced damage by reducing reactive oxygen species levels and increasing antioxidant enzyme activity.

Advantages and Limitations for Lab Experiments

DMPPB has several advantages for use in lab experiments, such as its high potency and selectivity towards CK2. However, DMPPB also has some limitations, such as its poor solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several potential future directions for DMPPB research. One area of interest is the development of DMPPB-based cancer therapies, either as a standalone treatment or in combination with other therapies. Additionally, further research is needed to fully understand the neuroprotective effects of DMPPB and its potential use in the treatment of neurodegenerative diseases. Finally, the development of more efficient synthesis methods for DMPPB could make it more accessible for use in scientific research.